Cas no 305353-60-0 (2-(1H-1,2,3-benzotriazol-1-yl)-N'-(thiophen-2-yl)methylideneacetohydrazide)

• Product Name: 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(thiophen-2-yl)methylideneacetohydrazide
• CAS No: 305353-60-0
• MF: C₁₃H₁₁N₅OS
• MW: 285.324340105057
• CID: 6528029
• Update Time: 2025-10-28

2-(1H-1,2,3-benzotriazol-1-yl)-N'-(thiophen-2-yl)methylideneacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(thiophen-2-yl)methylideneacetohydrazide
• (Z)-2-(1H-benzo[d][1,2,3]triazol-1-yl)-N-(thiophen-2-ylmethylene)acetohydrazide
• 1H-Benzotriazole-1-acetic acid, 2-(2-thienylmethylene)hydrazide

• Inchi： 1S/C13H11N5OS/c19-13(16-14-8-10-4-3-7-20-10)9-18-12-6-2-1-5-11(12)15-17-18/h1-8H,9H2,(H,16,19)
• InChI Key： ITTJJIAUMPQPMH-UHFFFAOYSA-N
• SMILES： N1(CC(NN=CC2SC=CC=2)=O)C2=CC=CC=C2N=N1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 11.99±0.46(Predicted)

Additional information on 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(thiophen-2-yl)methylideneacetohydrazide

Compound CAS No 305353-60-0: 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(thiophen-2-yl)methylideneacetohydrazide

The compound CAS No 305353-60-0, known as 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(thiophen-2-yl)methylideneacetohydrazide, is a highly specialized organic compound with a unique structure that combines elements of heterocyclic chemistry and hydrazide functionality. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and agrochemicals. The molecule's structure is characterized by the presence of a benzotriazole ring system and a thiophene moiety, which contribute to its distinctive electronic and chemical properties.

The benzotriazole group is a well-known heterocyclic structure that imparts strong electron-withdrawing effects and enhances the compound's stability. This feature makes it particularly useful in applications where resistance to environmental factors such as UV radiation and oxidation is critical. On the other hand, the thiophene moiety introduces aromaticity and conjugation, which can significantly influence the compound's electronic properties. Recent studies have shown that the combination of these two groups in CAS No 305353-60-0 results in enhanced photostability and improved reactivity under specific conditions.

One of the most promising areas of research for this compound is its potential use in advanced materials. Scientists have explored its ability to act as a precursor for the synthesis of novel polymers and coatings with tailored properties. For instance, the compound's ability to form stable coordination complexes has been leveraged in the development of high-performance adhesives and sealants. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the fabrication of flexible circuits and sensors.

In the pharmaceutical industry, CAS No 305353-60-0 has shown potential as a lead compound for drug development. Researchers have investigated its ability to inhibit specific enzymes involved in disease pathways, such as kinases and proteases. Preliminary studies suggest that the compound exhibits moderate inhibitory activity against certain targets, making it a valuable starting point for further optimization. Furthermore, its structural flexibility allows for easy modification to enhance bioavailability and selectivity.

Another area where this compound has demonstrated significant potential is in agrochemicals. The combination of its electron-withdrawing groups and aromaticity makes it an effective candidate for herbicide development. Recent experiments have shown that CAS No 305353-60-0 can inhibit key enzymes involved in plant metabolism, thereby controlling weed growth without causing significant harm to crops. This property aligns with the growing demand for sustainable agricultural practices that minimize environmental impact.

The synthesis of CAS No 305353-60-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzotriazole ring system through condensation reactions and the subsequent coupling with the thiophene moiety via nucleophilic substitution or coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards required for industrial applications.

From an environmental standpoint, CAS No 305353-60-0 has been evaluated for its biodegradability and toxicity profile. Initial assessments indicate that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it can be safely integrated into eco-friendly formulations. However, further studies are needed to fully understand its long-term environmental impact and ensure compliance with regulatory standards.

In conclusion, CAS No 305353-60-0: 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(thiophen-2-y l)methylideneacetohydrazide is a versatile compound with a wide range of potential applications across multiple industries. Its unique structure, combining benzotriazole and thiophene functionalities, offers opportunities for innovation in materials science, pharmaceuticals, and agrochemicals. As research continues to uncover new properties and applications for this compound, it is poised to play an increasingly important role in advancing technological and scientific frontiers.